Cas no 1896823-03-2 (tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate
• CAS No: 1896823-03-2
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 6112234
• PubChem ID: 117115440
• Update Time: 2025-07-15

tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate
• 1896823-03-2
• tert-butyl N-[2-(1-amino-2-hydroxyethyl)phenyl]carbamate
• EN300-1874486

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(17)15-11-7-5-4-6-9(11)10(14)8-16/h4-7,10,16H,8,14H2,1-3H3,(H,15,17)
• InChI Key： FYYZJPUAHVANQF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate

Introduction to Tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate (CAS No. 1896823-03-2)

Tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate, identified by the chemical compound code CAS No. 1896823-03-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and utility in drug development. The structural framework of this molecule incorporates a tert-butyl group, a well-known moiety that enhances lipophilicity and metabolic stability, alongside a phenyl ring substituted with an N-2-(1-amino-2-hydroxyethyl) moiety, which imparts unique reactivity and interaction potential with biological targets.

The significance of Tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate lies in its potential applications as an intermediate in the synthesis of pharmacologically active agents. Carbamates, in general, have been extensively studied for their roles as bioisosteres, capable of modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. The presence of the tert-butyl group not only contributes to the overall stability of the molecule but also influences its solubility and absorption characteristics, making it a valuable component in formulating novel therapeutic entities.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with tailored physicochemical properties to optimize drug delivery and efficacy. The structural features of Tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate make it an intriguing candidate for further exploration in this context. Specifically, the combination of the phenylcarbamate core with the amino and hydroxyl functional groups suggests potential interactions with enzymes and receptors, which are critical for drug-receptor binding affinity and selectivity.

In light of current research trends, there is growing interest in developing small-molecule inhibitors that target specific enzymatic pathways implicated in various diseases. The N-2-(1-amino-2-hydroxyethyl) substituent in this compound could serve as a key pharmacophore for designing molecules that interact with proteases or kinases. Such interactions are pivotal in regulating cellular processes, making this compound a promising scaffold for developing therapeutic agents against conditions such as cancer, inflammation, and neurodegenerative disorders.

Moreover, the tert-butyl group appended to the carbamate moiety introduces steric hindrance, which can be strategically exploited to improve binding affinity and reduce off-target effects. This feature aligns with contemporary drug discovery strategies that emphasize optimizing molecular interactions to enhance therapeutic index. The structural design of Tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate exemplifies how subtle modifications can significantly impact the biological activity and pharmacological profile of a compound.

The synthesis of this compound involves multi-step organic transformations that highlight the sophistication of modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions to introduce the N-2-(1-amino-2-hydroxyethyl) side chain onto the phenylcarbamate backbone, followed by protection-deprotection strategies to ensure regioselective functionalization. These synthetic protocols underscore the importance of precision and control in constructing complex molecular architectures.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of Tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate to various biological targets. Such studies have revealed promising interactions with enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators in inflammatory responses. The ability to modulate these enzymatic activities holds significant therapeutic implications for treating chronic inflammatory diseases.

The compound's solubility profile and metabolic stability are additional critical factors that influence its suitability as a drug candidate. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its purity. These analytical methods are essential for ensuring that synthetic derivatives retain the desired chemical properties necessary for biological evaluation.

In conclusion, Tert-butyl N-2-(1-amino-2-hydroxyethyl)phenylcarbamate (CAS No. 1896823-03-2) represents a compelling example of how structural engineering can lead to novel pharmacological entities with tailored biological activities. Its unique combination of functional groups positions it as a versatile intermediate for developing next-generation therapeutics targeting various diseases. As research continues to uncover new applications for carbamate-based compounds, this molecule is poised to play a significant role in advancing pharmaceutical innovation.